![molecular formula C20H17ClN2O7S B2488852 Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate CAS No. 899959-71-8](/img/structure/B2488852.png)
Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H17ClN2O7S and its molecular weight is 464.87. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate exhibits promising anticancer activity. Researchers have investigated its impact on tumor cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to understand its mechanism of action and potential clinical applications .
- Inflammation plays a crucial role in various diseases. This compound has shown anti-inflammatory effects by modulating key pathways. It could be explored as a potential therapeutic agent for conditions like rheumatoid arthritis, inflammatory bowel disease, and neuroinflammatory disorders .
- Some studies suggest that this compound may have cardiovascular benefits. It could potentially reduce oxidative stress, improve endothelial function, and protect against atherosclerosis. Researchers are investigating its role in preventing heart diseases .
- Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate exhibits antimicrobial properties. It has been tested against bacteria, fungi, and parasites. Its potential as an antimicrobial agent warrants further exploration .
- Neurodegenerative diseases are a significant health challenge. This compound has shown neuroprotective effects in preclinical models. Researchers are investigating its ability to enhance neuronal survival, reduce oxidative stress, and modulate neuroinflammatory pathways .
- The unique structure of this compound makes it interesting for chemical biology and drug design. Medicinal chemists explore its scaffold for developing novel derivatives with improved properties. Computational studies aid in predicting binding interactions with specific protein targets .
Anticancer Potential
Anti-Inflammatory Properties
Cardiovascular Applications
Antimicrobial Activity
Neuroprotective Effects
Chemical Biology and Drug Design
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures have been reported to have various biological activities .
Mode of Action
The presence of a sulfonyl group and a methoxy group in its structure suggests that it might interact with its targets through hydrogen bonding or dipole-dipole interactions .
Biochemical Pathways
Compounds with similar structures have been reported to have various effects on cellular processes .
Pharmacokinetics
The presence of a carboxylate ester group suggests that it might be well absorbed in the gastrointestinal tract .
Result of Action
Compounds with similar structures have been reported to have various biological activities .
Action Environment
The stability of similar compounds under acidic, alkaline, and aqueous conditions has been reported .
properties
IUPAC Name |
ethyl 4-(5-chloro-2-methoxyphenyl)sulfonyloxy-6-oxo-1-phenylpyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN2O7S/c1-3-29-20(25)19-16(12-18(24)23(22-19)14-7-5-4-6-8-14)30-31(26,27)17-11-13(21)9-10-15(17)28-2/h4-12H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDGSDHNHVKJOCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=C(C=CC(=C2)Cl)OC)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN2O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.